4-(3-Oxobut-1-en-1-yl)benzaldehyde

• IUPAC Name: 4-(3-oxobut-1-enyl)benzaldehyde
• InChI: InChI=1S/C11H10O2/c1-9(13)2-3-10-4-6-11(8-12)7-5-10/h2-8H,1H3
• InChI Key: KSZRTQLIIKKDPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=CC1=CC=C(C=C1)C=O
• Molecular Formula: C11H10O2
• DSSTOX Substance ID: DTXSID401298224
• Molecular Weight: 174.20 g/mol
• CAS No.: 227078-24-2

Description

4-(3-Oxobut-1-en-1-yl)benzaldehyde (IUPAC name: 4-[(1E)-3-oxobut-1-en-1-yl]benzaldehyde) is an aromatic aldehyde featuring a conjugated α,β-unsaturated ketone (enone) substituent at the para position of the benzaldehyde core. This compound is structurally characterized by a planar enone system (C=O and C=C bonds in conjugation), which imparts significant electrophilicity to the β-carbon, making it reactive in Michael additions, cycloadditions, and other conjugate addition reactions .

Synthesis: The compound is synthesized via condensation reactions, such as the aldol reaction, between appropriate aldehyde and ketone precursors. For instance, (3E)-4-{4-[(1E)-3-Oxobut-1-en-1-yl]phenyl}but-3-en-2-one (402) and 4-[(1E)-3-Oxobut-1-en-1-yl]benzaldehyde (410) were prepared through sequential enone-forming reactions under reflux conditions .

Applications: It serves as a versatile building block in organic synthesis, particularly for constructing heterocyclic frameworks and conjugated systems. Its commercial availability (e.g., CymitQuimica, Ref: 54-OR310434) underscores its utility in pharmaceutical and materials science research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Oxobut-1-en-1-yl)benzaldehyde typically involves the reaction of benzaldehyde with an appropriate enone under specific conditions. One common method involves the use of a base-catalyzed aldol condensation reaction, where benzaldehyde reacts with 3-buten-2-one in the presence of a base such as sodium hydroxide. The reaction is carried out at room temperature, and the product is isolated through standard purification techniques such as recrystallization .

Industrial Production Methods

Industrial production of 4-(3-Oxobut-1-en-1-yl)benzaldehyde may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. Continuous flow reactors and automated systems may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-(3-Oxobut-1-en-1-yl)benzaldehyde undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The benzaldehyde moiety can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Electrophilic aromatic substitution reactions often involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of 4-(3-oxobut-1-en-1-yl)benzoic acid.

Reduction: Formation of 4-(3-hydroxybut-1-en-1-yl)benzyl alcohol.

Substitution: Formation of substituted benzaldehyde derivatives depending on the electrophile used.

Scientific Research Applications

4-(3-Oxobut-1-en-1-yl)benzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of fine chemicals and as a precursor in the synthesis of dyes and fragrances.

Mechanism of Action

The mechanism of action of 4-(3-Oxobut-1-en-1-yl)benzaldehyde involves its interaction with specific molecular targets and pathways. The compound’s aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. Additionally, the enone moiety can participate in Michael addition reactions, further contributing to its biological effects .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Molecular Formula	Substituent(s)	Key Functional Features
4-(3-Oxobut-1-en-1-yl)benzaldehyde	C₁₁H₁₀O₂	3-Oxobut-1-en-1-yl	Conjugated enone, electrophilic β-carbon
4-(Benzyloxy)-3-hydroxybenzaldehyde	C₁₄H₁₂O₃	Benzyloxy, hydroxy	Ortho-dihydroxy protection, polar groups
4-(N,N-Dimethylamino)benzaldehyde	C₉H₁₁NO	N,N-Dimethylamino	Electron-donating amino group
4-(Bromomethyl)benzaldehyde	C₈H₇BrO	Bromomethyl	Reactive alkyl halide substituent
Benzaldehyde	C₇H₆O	None	Simple aromatic aldehyde

(a) 4-(Benzyloxy)-3-hydroxybenzaldehyde (C1)

• Substituent Effects : The benzyloxy and hydroxy groups at the 3- and 4-positions enhance solubility in polar solvents (e.g., ethyl acetate) and enable selective protection/deprotection strategies in multi-step syntheses .
• Reactivity : The hydroxy group participates in hydrogen bonding and oxidative coupling, while the benzyloxy group offers steric protection.
• Applications: Used in synthesizing phenolic antioxidants and pharmaceutical intermediates .

(b) 4-(N,N-Dimethylamino)benzaldehyde

• Substituent Effects: The electron-donating dimethylamino group activates the aldehyde toward electrophilic aromatic substitution and reduces its electrophilicity compared to unsubstituted benzaldehyde.
• Reactivity : Participates in condensation reactions to form cyanine dyes (e.g., indolo[2,3-b]thiopyrylium derivatives) due to its ability to stabilize charge-transfer intermediates .
• Applications : Key in dye chemistry and optoelectronic materials .

(c) 4-(Bromomethyl)benzaldehyde

• Substituent Effects : The bromomethyl group acts as a leaving group, enabling nucleophilic substitution (e.g., SN2 reactions).
• Reactivity: Used in alkylation reactions and cross-coupling chemistry.
• Applications : Intermediate in agrochemical and polymer synthesis .

(d) Benzaldehyde

• Substituent Effects : The absence of substituents results in high volatility and reactivity in classic aldehyde reactions (e.g., Cannizzaro, benzoin condensation).
• Reactivity : Forms coordination complexes with transition metals and serves as a precursor to mandelic acid and cinnamic acid derivatives.
• Applications : Widely used in fragrances, flavorings, and as a solvent .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-(3-Oxobut-1-en-1-yl)benzaldehyde, and how do reaction conditions influence yield?

• Methodological Answer : The compound is typically synthesized via condensation reactions involving benzaldehyde derivatives and ketones. For instance, lists it as an organic building block, suggesting its synthesis involves cross-coupling or aldol-like reactions. Optimization of catalysts (e.g., acid/base conditions) and solvents (e.g., ethanol or methanol) is critical for yield improvement. Reaction temperature and stoichiometric ratios should be systematically varied to minimize side products like enol tautomers or polymerization byproducts .

Q. Which spectroscopic techniques are most effective for characterizing 4-(3-Oxobut-1-yl)benzaldehyde?

• Methodological Answer : Key techniques include:

• 1H-NMR : To confirm the aldehyde proton (~10 ppm) and conjugated enone system (doublets for vinyl protons).
• FTIR : For identifying carbonyl stretches (C=O at ~1700 cm⁻¹) and conjugated C=C bonds (~1600 cm⁻¹).
• Mass Spectrometry (MS) : To verify molecular ion peaks and fragmentation patterns.
• TLC : For monitoring reaction progress using appropriate mobile phases (e.g., ethyl acetate/hexane mixtures).
  These methods are detailed in analogous benzaldehyde derivative studies (e.g., ) .

Q. How does the α,β-unsaturated ketone moiety influence the compound’s reactivity in nucleophilic additions?

• Methodological Answer : The conjugated system enhances electrophilicity at the β-carbon, facilitating Michael additions. Researchers should test nucleophiles (e.g., amines, thiols) under controlled pH and solvent polarity. For example, highlights similar reactivity in indenone derivatives, where steric and electronic factors dictate regioselectivity. Kinetic studies (e.g., UV-Vis monitoring) can quantify reaction rates .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported spectroscopic data for this compound?

• Methodological Answer : Contradictions may arise from impurities or solvent effects. Strategies include:

• Purification : Recrystallization or column chromatography (e.g., silica gel with gradient elution).
• Standardization : Calibrating instruments with reference compounds (e.g., ’s benzaldehyde standards).
• Multi-Technique Validation : Cross-referencing NMR, IR, and MS data (as in ) to confirm structural consistency .

Q. What are the decomposition pathways of 4-(3-Oxobut-1-en-1-yl)benzaldehyde under oxidative or acidic conditions?

• Methodological Answer : Under oxidation (e.g., H2O2 or KMnO4), the aldehyde group may convert to carboxylic acid, while the enone system could undergo epoxidation. Acidic conditions might promote aldol condensation. ’s analysis of ethoxy-benzaldehyde oxidation products provides a framework for tracking degradation via HPLC or GC-MS .

Q. How is this compound utilized in multicomponent reactions for synthesizing heterocycles?

• Methodological Answer : The aldehyde and enone groups enable participation in cycloadditions or Schiff base formations. For example, describes arylhydrazone synthesis using benzaldehyde derivatives, while demonstrates oxazepine formation via cycloaddition. Optimizing stoichiometry and catalysts (e.g., Lewis acids) is crucial for regioselectivity .

Q. What strategies mitigate challenges in crystallizing 4-(3-Oxobut-1-en-1-yl)benzaldehyde for X-ray studies?

• Methodological Answer : Slow evaporation in polar aprotic solvents (e.g., DMSO/water mixtures) or vapor diffusion methods can enhance crystal growth. ’s SHELX system is recommended for refining diffraction data, particularly for small molecules with flexible substituents .